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Compound of Interest

Compound Name: Tristearin-13C3

Cat. No.: B1603631 Get Quote

For researchers, scientists, and drug development professionals utilizing Tristearin-13C3,

ensuring its proper disposal is a critical component of laboratory safety and regulatory

compliance. Due to its stable, non-radioactive carbon-13 isotope label, the disposal procedures

for Tristearin-13C3 are governed by the chemical properties of the parent molecule, tristearin,

which is generally considered non-hazardous. This guide provides essential, step-by-step

information for the safe and compliant disposal of Tristearin-13C3.

Safety and Hazard Assessment
Tristearin-13C3 is a stable, non-radioactive isotopically labeled compound. Its chemical and

physical properties are essentially identical to those of unlabeled tristearin. Safety Data Sheets

(SDS) for tristearin consistently indicate that it is not a hazardous substance.[1] However, it is

classified as a combustible solid and appropriate care should be taken to avoid dust formation

and ignition sources.
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Property Value Reference

Physical State Solid (Crystal - Powder) [2]

Appearance White to slightly pale yellow [2]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Combustibility Combustible Solid

Carcinogenicity
Not listed by IARC, NTP, or

OSHA

Experimental Protocols for Disposal
The proper disposal of Tristearin-13C3 follows general best practices for laboratory chemical

waste management. The primary goal is to prevent environmental contamination and ensure

the safety of all laboratory personnel.

Step 1: Waste Identification and Segregation

Non-Hazardous Waste Stream: Uncontaminated, pure Tristearin-13C3 can be considered a

non-hazardous solid waste.

Contaminated Waste: If Tristearin-13C3 is mixed with hazardous solvents or other regulated

chemicals, it must be treated as hazardous waste. The disposal protocol will then be dictated

by the most hazardous component of the mixture.

Segregation: Keep Tristearin-13C3 waste separate from incompatible materials.[1] Although

tristearin itself is stable, this practice prevents accidental reactions with other chemicals in

the waste stream.

Step 2: Containerization

Primary Container: Place solid Tristearin-13C3 waste in a clearly labeled, sealed container.

The original product container can be used if it is in good condition.
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Labeling: The label should clearly identify the contents as "Tristearin-13C3 Waste (Non-

Hazardous Solid)" and include the date of accumulation. If contaminated, the label must list

all components of the mixture.

Secondary Containment: It is good practice to store the primary waste container in a

designated secondary container to prevent spillage.

Step 3: Disposal Pathway

The appropriate disposal pathway depends on the nature of the waste and local regulations.

Uncontaminated Tristearin-13C3:

Solid Waste: In most cases, uncontaminated Tristearin-13C3 can be disposed of in the

regular solid waste stream (trash). However, it is imperative to consult and comply with

your institution's specific guidelines and local regulations.

Decontamination of Empty Containers: Empty containers that held Tristearin-13C3 should

be triple-rinsed with an appropriate solvent (e.g., ethanol or acetone). The rinsate must be

collected and disposed of as chemical waste if the solvent is hazardous. The defaced,

triple-rinsed container can then typically be disposed of in the regular trash.

Contaminated Tristearin-13C3:

Hazardous Waste: If Tristearin-13C3 is contaminated with hazardous materials, it must be

disposed of through your institution's hazardous waste management program. This

typically involves collection by a certified hazardous waste disposal company.

Do Not Dispose Down the Drain: Do not dispose of Tristearin-13C3, whether pure or

contaminated, down the sanitary sewer.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Tristearin-13C3.
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Caption: Disposal workflow for Tristearin-13C3.

By following these procedures, researchers can ensure the safe and compliant disposal of

Tristearin-13C3, contributing to a secure and environmentally responsible laboratory

environment. Always prioritize consulting your institution's specific safety and disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal of Tristearin-13C3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603631#tristearin-13c3-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1603631?utm_src=pdf-body-img
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/product/b1603631?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/37_1159618427_TRISTEARINCASNO555-43-1MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/G0212_EU_6N.pdf
https://www.benchchem.com/product/b1603631#tristearin-13c3-proper-disposal-procedures
https://www.benchchem.com/product/b1603631#tristearin-13c3-proper-disposal-procedures
https://www.benchchem.com/product/b1603631#tristearin-13c3-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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